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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Quizalofop-P, a selective

post-emergence herbicide for the control of grass weeds, when used in combination with other

herbicides. The following sections detail experimental data, methodologies, and the nature of

interactions observed in various tank mixes.

Quantitative Data Summary
The efficacy of Quizalofop-P in tank mixtures can be synergistic, additive, or antagonistic

depending on the partner herbicide, target weed species, and environmental conditions. The

following tables summarize quantitative data from various studies, showcasing the performance

of Quizalofop-P combinations against different weeds.

Table 1: Interaction of Quizalofop-P-ethyl with 2,4-D Choline and Glufosinate for Volunteer

Corn Control
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Herbicide
Treatment

Application
Rate (g ai or
ae ha⁻¹)

Volunteer
Corn
Growth
Stage

Control (%)
14 DAT

Control (%)
28 DAT

Interaction
Type (14
DAT)

Quizalofop-P-

ethyl
46 V3 ≥ 88 ≥ 95 -

Quizalofop-P-

ethyl + 2,4-D

choline

46 + 800 V3

33% less

than

expected

Additive
Antagonistic[

1]

Quizalofop-P-

ethyl + 2,4-D

choline

93 + 1060 V3/V6
Improved by

7-9%
Additive

Reduced

Antagonism[1

][2]

Quizalofop-P-

ethyl +

Glufosinate

46 + 880 V3/V6 Additive Additive Additive[1][2]

Quizalofop-P-

ethyl + 2,4-D

choline +

Glufosinate

46 + 1060 +

880
V3/V6

13-49% less

reduction in

density

-
Antagonistic[

2]

Quizalofop-P-

ethyl + 2,4-D

choline +

Glufosinate

93 + 1060 +

880
V3/V6

Improved by

6-45%
-

Reduced

Antagonism[2

]

Table 2: Interaction of Quizalofop-P-ethyl with ALS-Inhibiting Herbicides for Weedy Rice and

Barnyardgrass Control
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Herbicide
Treatment

Application
Rate (g ai
ha⁻¹)

Weed
Species

Control (%)
28 DAT
(Observed)

Control (%)
28 DAT
(Expected)

Interaction
Type

Quizalofop +

Penoxsulam
120 + 40

Barnyardgras

s
34-38 97

Antagonistic[

3]

Quizalofop +

Bispyribac
120 + 34

Barnyardgras

s
34-38 97

Antagonistic[

3]

Quizalofop +

Penoxsulam
120 + 40

Red Rice,

CL-111,

CLXL-745

61-67 96-97
Antagonistic[

3]

Quizalofop +

Bispyribac
120 + 34

Red Rice,

CL-111,

CLXL-745

61-67 96-97
Antagonistic[

3]

Quizalofop +

Halosulfuron

+

Thifensulfuro

n

-
Barnyardgras

s
89 98

Antagonistic[

4]

Table 3: Interaction of Quizalofop-P-ethyl with Contact Herbicides for Weedy Rice and

Barnyardgrass Control
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Herbicide
Treatmen
t

Weed
Species

Control
(%) 14
DAIT
(Observe
d)

Control
(%) 14
DAIT
(Expecte
d)

Control
(%) 28
DAIT
(Observe
d)

Control
(%) 28
DAIT
(Expecte
d)

Interactio
n Type

Quizalofop

+ Propanil

Red Rice,

CLXL-745,

CL-111

69-71 92-94 69-71 92-94
Antagonisti

c[5]

Quizalofop

+ Propanil

Barnyardgr

ass
16 94 16 94

Antagonisti

c[5]

Quizalofop

+

Saflufenaci

l

Barnyardgr

ass

Antagonisti

c
- Neutral -

Antagonisti

c then

Neutral[5]

Quizalofop

+ Bentazon

CLXL-745,

CL-111

Antagonisti

c
- Neutral -

Antagonisti

c then

Neutral[5]

Quizalofop

+

Carfentraz

one

Red Rice,

Barnyardgr

ass, etc.

Neutral - Neutral - Neutral[5]

Quizalofop

+

Thiobencar

b

Red Rice,

Barnyardgr

ass, etc.

Neutral - Neutral - Neutral[5]

Table 4: Efficacy of Quizalofop-P-ethyl Combinations in Soybean
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Herbicide
Treatment

Application Rate (g
ai ha⁻¹)

Weed Control
Efficiency (%)

Soybean Seed
Yield (kg ha⁻¹)

Imazethapyr +

Quizalofop-P-ethyl

(75% RD)

75 + 37.50
77.75 (40 DAS), 85.79

(60 DAS)
2554[6]

Quizalofop-P-ethyl +

Chlorimuron ethyl
50 + 6 92.9 1770[7]

Pendimethalin (PRE)

fb Imazethapyr +

Imazamox (POST)

-
Comparable to weed-

free

Comparable to weed-

free[8]

Imazethapyr +

Imazamox (POST) fb

Quizalofop-P-ethyl

(POST)

70 fb 37.5
Comparable to weed-

free

Comparable to weed-

free[8]

Experimental Protocols
The methodologies for the key experiments cited are summarized below.

General Field Trial Protocol
A generalized workflow for field trials evaluating herbicide efficacy is as follows:

Experimental Setup Treatment Application Data Collection & Analysis

Site Selection
(e.g., South Central Agricultural Lab)

Experimental Design
(e.g., Randomized Complete Block) Plot Establishment Crop Planting

(e.g., Soybean, Corn)
Herbicide Preparation

(Quizalofop-P +/- Tank Mix Partners)
Herbicide Application

(e.g., CO2-pressurized sprayer)
Application Timing

(e.g., V3 or V6 growth stage)
Visual Weed Control Ratings

(e.g., 14, 28, 42 DAT) Weed Biomass Reduction Crop Injury Assessment & Yield Measurement Statistical Analysis
(e.g., ANOVA, Colby's Method)

Click to download full resolution via product page

Figure 1. Generalized workflow for herbicide efficacy field trials.

Methodology for Interaction with 2,4-D and Glufosinate (Adapted from[1][2][9])
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Experimental Design: Field experiments were conducted using a randomized complete block

design with multiple replications.

Treatments: Quizalofop-P-ethyl was applied alone and in combination with 2,4-D choline

and/or glufosinate at different rates.

Application: Herbicides were applied post-emergence to volunteer corn at the V3 or V6

growth stages.

Data Collection: Volunteer corn control was visually rated at 14 and 28 days after treatment

(DAT). Density and biomass reduction were also measured.

Statistical Analysis: Data were subjected to analysis of variance (ANOVA). Colby's method

was used to determine the nature of the interaction (antagonistic, additive, or synergistic).[9]

Methodology for Interaction with ALS-Inhibiting Herbicides (Adapted from[3][4])

Experimental Design: Field studies were conducted to evaluate the interaction of quizalofop

with various ALS-inhibiting herbicides.

Treatments: Quizalofop was tank-mixed with herbicides such as penoxsulam, bispyribac,

and halosulfuron.

Application: Treatments were applied to weedy rice and barnyardgrass at specified growth

stages.

Data Collection: Weed control was visually assessed at 14 and 28 DAT. In some cases, a

sequential application of quizalofop was made to evaluate if initial antagonism could be

overcome.

Statistical Analysis: The interaction between herbicides was determined by comparing the

observed control with the expected control calculated using Colby's method.

Methodology for Interaction with Contact Herbicides (Adapted from[5])

Experimental Design: Field experiments were set up to assess the interaction of quizalofop

with contact herbicides.
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Treatments: Quizalofop was mixed with propanil, saflufenacil, bentazon, carfentrazone, or

thiobencarb.

Application: The herbicide mixtures were applied to weedy rice and barnyardgrass. A second

application of quizalofop alone was applied 28 days after the initial treatment.

Data Collection: Weed control was evaluated at 14, 28, and 42 days after the initial treatment

(DAIT).

Statistical Analysis: Colby's method was employed to classify the interactions as

antagonistic, additive, or synergistic.

Herbicide Interaction Mechanisms
The interaction between Quizalofop-P and other herbicides can be complex. Antagonism is

frequently observed when graminicides are mixed with broadleaf herbicides.[9] The following

diagram illustrates the potential interactions.

Broadleaf Herbicides Grass & Broad-Spectrum Herbicides

Quizalofop-P

Synthetic Auxins
(e.g., 2,4-D, Dicamba)

Often Antagonistic

ALS Inhibitors
(e.g., Penoxsulam, Bispyribac)

Often Antagonistic

Contact Herbicides
(e.g., Propanil, Bentazon)

Variable (Antagonistic to Neutral)

Glufosinate

Generally Additive

Glyphosate

Generally Additive

Other ACCase Inhibitors
(e.g., Clethodim)

Generally Additive/Synergistic

Click to download full resolution via product page

Figure 2. Logical relationships of Quizalofop-P with other herbicide groups.

Conclusion
The combination of Quizalofop-P with other herbicides can provide broad-spectrum weed

control, but the potential for antagonism must be carefully considered. Tank mixtures with

synthetic auxin herbicides like 2,4-D and certain ALS inhibitors frequently result in reduced
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efficacy on grass weeds.[1][3][4][10][11] Increasing the rate of Quizalofop-P can sometimes

mitigate this antagonism.[1][2] In contrast, combinations with glufosinate and glyphosate are

generally additive.[1][12] For broadleaf weed control in crops like soybeans, tank mixes with

herbicides such as imazethapyr or chlorimuron ethyl have shown high efficacy.[6][7]

Researchers and professionals should consult specific experimental data and consider the

target weed spectrum and crop before implementing any Quizalofop-P herbicide combination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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